Cas no 285995-13-3 (4-(phenylsulfonyl)piperidine Hydrochloride)

4-(Phenylsulfonyl)piperidine Hydrochloride is a chemically stable, high-purity compound commonly employed as an intermediate in pharmaceutical synthesis and organic research. Its piperidine core, functionalized with a phenylsulfonyl group, enhances reactivity in nucleophilic substitution and coupling reactions, making it valuable for constructing complex molecular frameworks. The hydrochloride salt form improves solubility in polar solvents, facilitating handling in aqueous or protic environments. This compound is particularly useful in medicinal chemistry for developing bioactive molecules, including CNS-targeting agents, due to its structural versatility. Rigorous quality control ensures batch-to-batch consistency, meeting research and industrial standards. Suitable for use under inert conditions to preserve stability.
4-(phenylsulfonyl)piperidine Hydrochloride structure
285995-13-3 structure
Product Name:4-(phenylsulfonyl)piperidine Hydrochloride
CAS No:285995-13-3
MF:C11H15NO2S
MW:225.30730175972
MDL:MFCD13192678
CID:2106701
PubChem ID:5190868
Update Time:2025-10-28

4-(phenylsulfonyl)piperidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-(phenylsulfonyl)piperidine
    • 4-(Phenylsulfonyl)piperidine hydrochloride
    • 4-(Phenylsulfonyl)piperidine hydrochloride (1:1)
    • 4-Benzenesulfonyl-piperidine
    • PMIWSPDQRMEORO-UHFFFAOYSA-N
    • CS-0450470
    • BP-11661
    • DA-07341
    • 4-(benzenesulfonyl)piperidine
    • G80701
    • piperidine, 4-(phenylsulfonyl)-, hydrochloride
    • EN300-241640
    • 285995-13-3
    • ALBB-026597
    • SCHEMBL17803
    • AKOS017259307
    • Piperidine, 4-(phenylsulfonyl)-
    • 4-(phenylsulfonyl)piperidine Hydrochloride
    • MDL: MFCD13192678
    • Inchi: 1S/C11H15NO2S/c13-15(14,10-4-2-1-3-5-10)11-6-8-12-9-7-11/h1-5,11-12H,6-9H2
    • InChI Key: PMIWSPDQRMEORO-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(C1CCNCC1)(=O)=O

Computed Properties

  • Exact Mass: 225.08234989Da
  • Monoisotopic Mass: 225.08234989Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 54.6Ų

Experimental Properties

  • Color/Form: NA

4-(phenylsulfonyl)piperidine Hydrochloride Security Information

4-(phenylsulfonyl)piperidine Hydrochloride Pricemore >>

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Additional information on 4-(phenylsulfonyl)piperidine Hydrochloride

4-(Phenylsulfonyl)piperidine Hydrochloride (CAS No. 285995-13-3): A Comprehensive Overview

4-(Phenylsulfonyl)piperidine Hydrochloride (CAS No. 285995-13-3) is a specialized chemical compound that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its piperidine backbone and phenylsulfonyl functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery and development.

The molecular structure of 4-(Phenylsulfonyl)piperidine Hydrochloride combines a piperidine ring with a sulfonyl group attached to a phenyl moiety. This configuration imparts distinct physicochemical properties, including moderate solubility in polar solvents and stability under standard laboratory conditions. Researchers often utilize this compound in the development of central nervous system (CNS) targeting drugs, owing to the piperidine moiety's ability to enhance blood-brain barrier penetration.

In recent years, the demand for 4-(Phenylsulfonyl)piperidine Hydrochloride has increased due to its applications in neuropharmacology and medicinal chemistry. The compound's ability to serve as a precursor for serotonin receptor modulators and dopamine agonists has made it particularly relevant in addressing contemporary health challenges such as neurological disorders and mental health conditions. These applications align with current research trends focusing on neurodegenerative diseases and psychiatric medications.

The synthesis of 4-(Phenylsulfonyl)piperidine Hydrochloride typically involves the reaction of piperidine with phenylsulfonyl chloride, followed by hydrochloric acid treatment to obtain the hydrochloride salt. This process yields a stable, crystalline product suitable for various pharmaceutical applications. The compound's high purity grade (often >98%) makes it ideal for research purposes, particularly in high-throughput screening and structure-activity relationship studies.

From a commercial perspective, 4-(Phenylsulfonyl)piperidine Hydrochloride has seen growing market demand, especially from contract research organizations (CROs) and pharmaceutical companies engaged in CNS drug development. The global focus on personalized medicine and targeted therapies has further boosted interest in this compound, as researchers explore its potential in creating more effective and safer neuroactive drugs.

Quality control of 4-(Phenylsulfonyl)piperidine Hydrochloride involves rigorous analytical techniques, including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent requirements of pharmaceutical applications. Storage recommendations typically suggest keeping the material in a cool, dry environment, protected from light and moisture to maintain its stability over extended periods.

The safety profile of 4-(Phenylsulfonyl)piperidine Hydrochloride has been well-documented through various studies. While it requires standard laboratory precautions, it doesn't fall under hazardous material classifications. Researchers appreciate its favorable toxicity profile, which makes it suitable for extensive pharmacological evaluations without significant safety concerns.

Future research directions for 4-(Phenylsulfonyl)piperidine Hydrochloride include exploring its potential in multi-target drug design, particularly for complex neurological conditions. The compound's modular structure allows for various chemical modifications, enabling the development of novel therapeutic agents with improved efficacy and reduced side effects. This aligns with the pharmaceutical industry's current emphasis on polypharmacology approaches to drug discovery.

For researchers sourcing 4-(Phenylsulfonyl)piperidine Hydrochloride, it's essential to work with reputable suppliers who can provide comprehensive certificates of analysis (CoA) and ensure batch-to-batch consistency. The compound is typically available in quantities ranging from milligrams to kilograms, catering to both small-scale research and larger preclinical studies.

In conclusion, 4-(Phenylsulfonyl)piperidine Hydrochloride (CAS No. 285995-13-3) represents an important tool in modern medicinal chemistry. Its unique structural features, combined with its versatility in drug development applications, make it a valuable asset for researchers working on next-generation therapeutics for neurological and psychiatric disorders. As the scientific community continues to address the challenges of brain health and mental well-being, compounds like this will undoubtedly play a crucial role in advancing pharmaceutical innovation.

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